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Compound of Interest

Compound Name: Citral oxime

Cat. No.: B1669102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Citral oxime, a derivative of the naturally occurring aldehyde citral, is a versatile ingredient in

the fragrance industry, valued for its unique and persistent odor profile. Unlike its precursor,

citral, which possesses a strong, fresh lemon scent, citral oxime offers a more complex

character, often described as having green, citrus, and slightly floral nuances. Its increased

stability compared to citral makes it a valuable component in a wide range of fragranced

products, from fine perfumes to functional household goods. This document provides detailed

application notes, experimental protocols, and quantitative data for the effective use of citral
oxime in fragrance formulations.

Physicochemical and Olfactory Properties of Citral
Oxime
A comprehensive understanding of the physicochemical properties of a fragrance ingredient is

crucial for its effective application. The following table summarizes key quantitative data for

citral oxime.
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Property Value Source

Molecular Formula C₁₀H₁₇NO [1]

Molecular Weight 167.25 g/mol [1]

Odor Description Green, citrus, slightly floral [2]

Odor Detection Threshold 0.1 ppb (parts per billion) [3]

Vapor Pressure 0.000907 mmHg at 25°C [4]

Recommended Use Level

0.1% - 10% (up to 85% in

specific applications like

aerosols)

[2]

Experimental Protocols
I. Synthesis of Citral Oxime
Objective: To synthesize citral oxime from citral and hydroxylamine hydrochloride. This

protocol is based on a common method for oxime formation.

Materials:

Citral (mixture of geranial and neral isomers)

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium bicarbonate (NaHCO₃)

Deionized water

Diethyl ether (or other suitable extraction solvent)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar
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Dropping funnel

Condenser

Heating mantle

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Hexane and ethyl acetate (for column chromatography)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve citral and hydroxylamine

hydrochloride in deionized water. The molar ratio of citral to hydroxylamine hydrochloride

should be approximately 1:1.3 to 1:1.5.

Slowly add a solution of sodium bicarbonate in deionized water dropwise to the reaction

mixture while stirring. The molar ratio of sodium bicarbonate to citral should also be in the

range of 1.3:1 to 1.5:1.

Heat the reaction mixture to 50-60°C and continue stirring for 2-5 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3 x 50 mL).

Combine the organic extracts and wash with deionized water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain the crude citral oxime.
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Purification: The crude product can be purified by silica gel column chromatography using a

gradient of hexane and ethyl acetate as the eluent.

II. Quality Control: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
Objective: To determine the purity and isomeric ratio of the synthesized citral oxime.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

A suitable capillary column for fragrance analysis (e.g., DB-5 or equivalent).

Typical GC-MS Parameters:

Injector Temperature: 250°C

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 5°C/minute to 280°C.

Hold at 280°C for 10 minutes.

Carrier Gas: Helium, at a constant flow rate of 1.0 mL/minute.

MS Ion Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Mass Range: m/z 40-400

Analysis: Inject a diluted sample of the purified citral oxime into the GC-MS. The resulting

chromatogram will show peaks corresponding to the different isomers of citral oxime. The

mass spectrum of each peak can be used to confirm the identity of the compound. The peak

areas can be used to determine the purity and the ratio of the E/Z isomers.
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III. Stability Testing of Citral Oxime in a Fragrance
Formulation
Objective: To evaluate the stability of citral oxime in a finished product (e.g., a lotion or soap

base) under accelerated aging conditions.

Materials:

Citral oxime

Unfragranced product base (e.g., lotion, soap)

Oven capable of maintaining a constant temperature (e.g., 40°C)

UV light chamber

Glass containers for samples

Procedure:

Prepare two samples of the product base: one with a specific concentration of citral oxime
(e.g., 1%) and a control sample without any fragrance.

Divide each sample into three portions and store them under the following conditions:

Room temperature (as a reference).

Elevated temperature (e.g., 40°C in an oven).

Exposure to UV light.

Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) for any changes in:

Odor: Note any changes in the scent profile, intensity, or the development of any off-odors.

Color: Observe any discoloration of the product.
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pH and Viscosity: Measure these parameters to check for any physical changes in the

product base.

Compare the results of the sample containing citral oxime with the control sample to

determine the impact of the fragrance ingredient on the product's stability.

IV. Sensory Evaluation of Citral Oxime
Objective: To characterize the odor profile and performance of citral oxime using a trained

sensory panel.

Panelist Selection and Training:

Select a panel of individuals with a good sense of smell and the ability to describe odors

accurately.

Train the panelists on standard fragrance descriptors and evaluation techniques.

Evaluation Procedure:

Odor Profile on a Smelling Strip:

Dip a standard smelling strip into a 10% solution of citral oxime in a neutral solvent (e.g.,

dipropylene glycol).

Ask the panelists to evaluate the odor at different time intervals (top note: immediately

after dipping; middle note: after 15-60 minutes; base note: after several hours) and record

their descriptions.

Substantivity on Fabric:

Prepare a solution of a standard unfragranced laundry detergent containing a known

concentration of citral oxime.

Wash a standardized fabric swatch (e.g., cotton) with this solution.

After drying, have the sensory panel evaluate the odor intensity of the fabric at different

time points (e.g., immediately after drying, 24 hours, 48 hours, and 1 week) to assess its
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substantivity. A control swatch washed with the unfragranced detergent should be used for

comparison.

Signaling Pathways and Experimental Workflows
Olfactory Signal Transduction Pathway
The perception of odorants like citral oxime begins with the activation of olfactory receptors

(ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. While the specific

ORs that bind to citral oxime have not yet been identified, the general mechanism of olfactory

signal transduction is well-established.

Caption: Generalized olfactory signal transduction pathway.

Experimental Workflow for Fragrance Application
The following diagram illustrates a logical workflow for incorporating and evaluating citral
oxime in a new fragrance formulation.

Caption: Workflow for citral oxime application in fragrance development.

Conclusion
Citral oxime is a valuable synthetic fragrance ingredient that offers a unique and stable scent

profile for a variety of applications. Its green, citrus, and floral character, combined with its good

stability, makes it a versatile tool for perfumers. The provided protocols for synthesis, quality

control, stability testing, and sensory evaluation offer a framework for researchers and

developers to effectively utilize citral oxime in the creation of innovative and high-performing

fragrances. Further research into the specific olfactory receptors that interact with citral oxime
could provide deeper insights into its unique odor perception and open new avenues for

fragrance design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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